Cas no 2411264-41-8 (N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxirane-2-carboxamide)

• Product Name: N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxirane-2-carboxamide
• CAS No: 2411264-41-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6305168
• PubChem ID: 154879808
• Update Time: 2025-05-19

N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687598465
• 2411264-41-8
• EN300-7560697
• N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxirane-2-carboxamide

• Inchi： 1S/C13H15NO2/c15-13(12-8-16-12)14-11-7-3-5-9-4-1-2-6-10(9)11/h1-2,4,6,11-12H,3,5,7-8H2,(H,14,15)
• InChI Key： DBBCIMMNKPFMLA-UHFFFAOYSA-N
• SMILES： O1CC1C(NC1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Additional information on N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxirane-2-carboxamide

Professional Introduction to N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxirane-2-carboxamide (CAS No. 2411264-41-8)

N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxirane-2-carboxamide is a sophisticated organic compound characterized by its unique structural and functional properties. This compound, identified by the CAS number 2411264-41-8, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The molecule's intricate architecture, featuring a tetrahydronaphthalene moiety linked to an oxirane ring and a carboxamide group, makes it a subject of intense interest for synthetic chemists and biologists alike.

The tetrahydronaphthalen-1-yl substituent in the compound contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. This structural feature allows for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities. The oxirane ring, also known as an epoxide, introduces a site of high reactivity that can be exploited in various chemical reactions, including nucleophilic ring opening and cyclization processes. These properties make N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxirane-2-carboxamide a versatile building block in the synthesis of complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The oxirane-2-carboxamide moiety is particularly noteworthy due to its presence in several bioactive molecules that have shown promise in preclinical studies. Researchers have been exploring its potential as a pharmacophore in the design of drugs targeting various diseases, including cancer and inflammatory disorders. The combination of the tetrahydronaphthalene and oxirane functionalities provides a unique scaffold that can interact with biological targets in multiple ways, enhancing the compound's therapeutic efficacy.

The synthesis of N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxirane-2-carboxamide involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of the tetrahydronaphthalene precursor through catalytic hydrogenation or other reduction techniques. Subsequent functionalization steps introduce the oxirane ring and the carboxamide group through well-established reactions such as epoxidation and amide bond formation. These synthetic routes are optimized for high yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The pharmacological profile of N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxirane-2-carboxamide has been extensively studied in recent research endeavors. Preliminary studies suggest that this compound exhibits notable biological activity when tested against various disease models. For instance, its ability to modulate enzyme activity and interfere with signaling pathways has been observed in vitro. These findings have prompted further investigation into its potential as a lead compound for drug development. Researchers are particularly interested in exploring its interactions with proteins involved in cell proliferation and apoptosis, which are critical factors in cancer progression.

The structural versatility of N-(1,2,3,4-Tetrahydronaphthalen-1-yl)oxirane-2-carboxamide also opens up possibilities for designing derivatives with enhanced pharmacokinetic properties. By modifying different parts of the molecule, scientists can fine-tune its solubility、metabolism、and distribution within the body. Such modifications are essential for improving drug bioavailability and reducing side effects. Computational modeling and molecular dynamics simulations have played a crucial role in this process by providing insights into how different structural changes affect the compound's behavior at both molecular and cellular levels.

In conclusion，N-(1，2，3，4-Tetrahydronaphthalen-l-yI)oxirane-Z-carboxamide represents a promising candidate for further exploration in pharmaceutical research。Its unique structure，combining a tetrahydronaphthalene core with an oxirane ring and a carboxamide group，offers numerous opportunities for synthetic innovation and biological application。The growing body of research on this compound underscores its potential as a valuable tool for developing new therapeutic agents。As our understanding of its properties continues to expand，so too will its role in advancing medical science.